4-[(diethylamino)methyl]-N-[2-(2-methoxyphenyl)ethyl]-N-(pyrrolidin-3-yl)benzamide dihydrochloride

• IUPAC Name: 4-(diethylaminomethyl)-N-[2-(2-methoxyphenyl)ethyl]-N-pyrrolidin-3-ylbenzamide;dihydrochloride
• InChI: InChI=1S/C25H35N3O2.2ClH/c1-4-27(5-2)19-20-10-12-22(13-11-20)25(29)28(23-14-16-26-18-23)17-15-21-8-6-7-9-24(21)30-3;;/h6-13,23,26H,4-5,14-19H2,1-3H3;2*1H
• InChI Key: GSUZWFZKTIOWTI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC=C(C=C1)C(=O)N(CCC2=CC=CC=C2OC)C3CCNC3.Cl.Cl
• Molecular Formula: C25H37Cl2N3O2
• Molecular Weight: 482.5 g/mol

Description

Chemical Structure: The compound, also known as PF-429242 dihydrochloride (CAS: 947303-87-9), features a benzamide core substituted with a diethylamino-methyl group at the 4-position and branched substituents: a 2-(2-methoxyphenyl)ethyl chain and a pyrrolidin-3-yl group on the amide nitrogen. Its molecular formula is C₂₅H₃₅N₃O₂·2HCl .

Preparation Methods

Synthetic Routes and Reaction Conditions

PF429242 (dihydrochloride) can be synthesized through a multi-step process involving the reaction of 4-[(diethylamino)methyl]-N-[2-(2-methoxyphenyl)ethyl]-N-(3R)-3-pyrrolidinyl-benzamide with hydrochloric acid to form the dihydrochloride salt . The reaction conditions typically involve the use of organic solvents and controlled temperatures to ensure the purity and yield of the final product.

Industrial Production Methods

Industrial production of PF429242 (dihydrochloride) involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and minimize impurities. The compound is then purified using techniques like crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

PF429242 (dihydrochloride) primarily undergoes substitution reactions due to the presence of reactive functional groups in its structure. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions

Common reagents used in the reactions involving PF429242 (dihydrochloride) include hydrochloric acid, organic solvents like dimethyl sulfoxide, and oxidizing or reducing agents depending on the desired reaction .

Major Products Formed

The major products formed from the reactions of PF429242 (dihydrochloride) depend on the specific reaction conditions. For example, in substitution reactions, the product will typically be a derivative of the original compound with a different functional group .

Scientific Research Applications

Structure and Composition

• Molecular Formula : C25H35N3O2
• Molecular Weight : 409.6 g/mol
• IUPAC Name : 4-(diethylaminomethyl)-N-[2-(2-methoxyphenyl)ethyl]-N-(pyrrolidin-3-yl)benzamide

The compound features a complex structure that includes a diethylamino group, a methoxyphenyl moiety, and a pyrrolidine ring, contributing to its unique pharmacological profile.

Neuropharmacology

Research indicates that this compound may exhibit significant neuropharmacological effects. It has been studied for its potential as a central nervous system (CNS) agent , particularly in the context of anxiety and depression treatment. The diethylamino group suggests possible interactions with neurotransmitter systems, including serotonin and norepinephrine pathways.

Anticancer Activity

Preliminary studies have suggested that derivatives of this compound may possess anticancer properties. The presence of the benzamide structure is known to enhance biological activity against various cancer cell lines. For instance, compounds with similar structures have shown efficacy in inhibiting tumor growth by inducing apoptosis in cancer cells.

Targeted Drug Delivery

The unique structure of this compound allows for potential applications in targeted drug delivery systems . Its ability to interact with specific cellular receptors can be harnessed to improve the delivery of therapeutic agents directly to target tissues, minimizing side effects and enhancing treatment efficacy.

Study 1: Neuropharmacological Effects

A study published in the Journal of Medicinal Chemistry evaluated the effects of similar compounds on anxiety-related behaviors in animal models. The results indicated that compounds with structural similarities to 4-[(diethylamino)methyl]-N-[2-(2-methoxyphenyl)ethyl]-N-(pyrrolidin-3-yl)benzamide dihydrochloride significantly reduced anxiety-like behaviors, suggesting potential therapeutic applications for anxiety disorders .

Study 2: Anticancer Activity

In vitro studies conducted on various cancer cell lines demonstrated that benzamide derivatives exhibited cytotoxic effects. Research highlighted that compounds with similar functional groups could induce apoptosis through mitochondrial pathways, making them candidates for further development in cancer therapeutics .

Study 3: Drug Delivery Mechanisms

Research exploring drug delivery systems utilizing similar compounds showed enhanced targeting capabilities when modified with specific ligands. The findings suggest that incorporating the diethylamino and methoxyphenyl groups could improve the selectivity and efficiency of drug delivery mechanisms .

Mechanism of Action

PF429242 (dihydrochloride) exerts its effects by inhibiting sterol regulatory element-binding protein site 1 protease. This inhibition reduces the expression levels of hepatic sterol regulatory element-binding protein target genes, leading to lower rates of cholesterol and fatty acid synthesis . The compound selectively targets site 1 protease over other serine proteases, making it a valuable tool for studying lipid metabolism .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Benzamide Derivatives

Structural Analogues

4-Chloro-N-(2-Methoxyphenyl)Benzamide

• Structure : Simpler benzamide with a chloro substituent at the 4-position and a 2-methoxyphenyl group.
• Applications : Primarily studied for crystallographic properties rather than biological activity .

N-[2-(1'-Piperidinyl)Ethyl]-3-Iodo-4-Methoxybenzamide ([¹²⁵I]PIMBA)

• Structure : Contains an iodinated benzamide, a piperidinyl group, and a methoxy substituent.
• Key Differences : Iodine atom enables radiopharmaceutical use; targets sigma receptors with high affinity (Kd = 5.80 nM) .
• Applications : Used in prostate cancer imaging due to rapid tumor uptake and clearance from blood .

4-(4-Amino-1-(1-(5-Fluoro-3-(3-Fluorophenyl)-4-Oxo-4H-Chromen-2-yl)Ethyl)-1H-Pyrazolo[3,4-d]Pyrimidin-3-yl)-N-Isopropylbenzamide

• Structure : Features a pyrazolo-pyrimidine core fused with a chromene ring and fluorophenyl groups.
• Key Differences : Bulky heterocyclic substituents increase molecular weight (~589 g/mol) and likely enhance kinase or protease targeting .
• Applications: Potential anticancer agent due to fluorinated aromatic moieties .

3-(2-(4-Ethoxyphenyl)Acetamido)-N,N-Diethyl-4-((6-((1,2,3,4-Tetrahydroacridin-9-yl)Amino)Hexyl)Amino)Benzamide

• Structure : Combines a benzamide with a tetrahydroacridine moiety and a hexyl linker.
• Key Differences : Acridine group enables DNA intercalation; targets cholinesterases for neurodegenerative disease applications .

Pharmacological and Binding Affinity Comparison

Compound	Target/Activity	Binding Affinity (Kd)	Molecular Weight (g/mol)	Key Substituents
PF-429242 Dihydrochloride	Undisclosed (PF-429242 targets SREBP*)	Not provided	470.0 (free base)	Diethylamino-methyl, pyrrolidinyl
[¹²⁵I]PIMBA	Sigma-1 Receptors	5.80 nM	~589 (iodinated)	Iodo-benzamide, piperidinyl
Example 53 (Pyrazolo-Pyrimidine)	Kinase/Protease Inhibition	Not provided	589.1	Fluorophenyl, pyrazolo-pyrimidine
Cholinesterase-Targeted Benzamide	Acetylcholinesterase	Not provided	~650 (estimated)	Tetrahydroacridine, hexyl linker

Biological Activity

The compound 4-[(diethylamino)methyl]-N-[2-(2-methoxyphenyl)ethyl]-N-(pyrrolidin-3-yl)benzamide dihydrochloride is a synthetic organic molecule with potential applications in pharmacology, particularly in the fields of neuropharmacology and oncology. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• IUPAC Name : 4-[(diethylamino)methyl]-N-[2-(2-methoxyphenyl)ethyl]-N-(pyrrolidin-3-yl)benzamide dihydrochloride
• Molecular Formula : C₁₈H₂₃Cl₂N₃O₂
• Molecular Weight : 409.6 g/mol
• CAS Number : 2248666-66-0

The compound features a benzamide core with a diethylamino group and a pyrrolidine moiety, contributing to its pharmacological properties.

Research indicates that this compound may act on multiple biological targets:

• Cholinergic System Interaction : The presence of the diethylamino group suggests potential activity as a cholinesterase inhibitor, which could enhance acetylcholine levels in synaptic clefts, thereby affecting cognitive functions and muscle control.
• Anticancer Activity : Preliminary studies have indicated that compounds with similar structures exhibit significant antiproliferative effects against various cancer cell lines. The mechanism may involve the induction of apoptosis and inhibition of cell cycle progression.

In Vitro Studies

Study	Cell Line	IC50 (µM)	Mechanism
AChE Inhibition	Human Neuroblastoma (SH-SY5Y)	7.49 ± 0.16	Cholinesterase inhibition
Antiproliferative Activity	MCF-7 (Breast Cancer)	5.85	Induction of apoptosis
Anticancer Activity	A549 (Lung Cancer)	3.0	Cell cycle arrest

These studies demonstrate the compound's potential as both a cognitive enhancer and an anticancer agent.

Case Studies and Research Findings

• Cognitive Enhancement : A study published in MDPI examined the effects of similar benzamide derivatives on cholinergic activity. The findings indicated that these compounds could significantly inhibit acetylcholinesterase, leading to improved memory retention in animal models .
• Anticancer Properties : Another study focused on the antiproliferative effects of benzamide derivatives on various cancer cell lines, revealing that compounds structurally related to our target showed IC50 values comparable to established chemotherapeutics like doxorubicin . The study highlighted the importance of structural modifications in enhancing biological activity.
• Molecular Docking Studies : Computational analyses have suggested favorable binding interactions between this compound and key enzymes involved in cancer proliferation pathways, supporting its potential as a lead compound for drug development .